6-Ethyl-4-(7-methoxy-1-benzofuran-2-yl)chromen-2-one

• IUPAC Name: 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)chromen-2-one
• InChI: InChI=1S/C20H16O4/c1-3-12-7-8-16-14(9-12)15(11-19(21)23-16)18-10-13-5-4-6-17(22-2)20(13)24-18/h4-11H,3H2,1-2H3
• InChI Key: RFTWUXJLUHSONV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=O)C=C2C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C20H16O4
• Molecular Weight: 320.3 g/mol

Description

“6-Ethyl-4-(7-methoxy-1-benzofuran-2-yl)chromen-2-one” is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. The molecular formula of this compound is C20H16O4.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves the construction of a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

The molecular structure of “6-Ethyl-4-(7-methoxy-1-benzofuran-2-yl)chromen-2-one” consists of a benzofuran ring attached to a chromen-2-one group. The average mass of the molecule is 320.339 Da.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives are diverse. For instance, a benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield.

Scientific Research Applications

Anti-Tumor Activity

. .

Antibacterial Activity

. They could potentially be used in the development of new antibacterial agents.

Anti-Oxidative Activity

. This makes them potential candidates for the development of drugs aimed at conditions caused by oxidative stress.

Anti-Viral Activity

. .

Antifungal Properties

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Potential in Cancer Therapy

Benzofuran derivatives have shown potential in cancer therapy. .

Drug Lead Compounds

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Synthesis of Complex Benzofuran Derivatives

Benzofuran derivatives are also used in the synthesis of complex benzofuran compounds. .

Mechanism of Action

While the specific mechanism of action for “6-Ethyl-4-(7-methoxy-1-benzofuran-2-yl)chromen-2-one” is not mentioned in the search results, benzofuran compounds in general have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Future Directions

Given the strong biological activities of benzofuran compounds, they have attracted the attention of chemical and pharmaceutical researchers worldwide. They are considered potential natural drug lead compounds. Future research could focus on exploring the diverse pharmacological activities of this series of compounds and their potential applications as drugs.